Cas no 4313-70-6 ((S)-2-Amino-3-(4-ethylphenyl)propanoicacid)

• Product Name: (S)-2-Amino-3-(4-ethylphenyl)propanoicacid
• CAS No: 4313-70-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD01632037
• CID: 44921
• PubChem ID: 13406785
• Update Time: 2024-10-29

(S)-2-Amino-3-(4-ethylphenyl)propanoicacid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(4-ethylphenyl)propanoic acid
• p-Ethyl-L-phenylalanine
• DL-4-ETHYLPHENYLALANINE
• L-4-ETHYLPHENYLALANINE
• L-p-ethylphenylalanine
• L-PHE(4-ET)
• Phenylalanine, 4-ethyl-
• SureCN157559
• Alanine,3-(p-ethylphenyl)-, L- (8CI)
• 4313-70-6
• AC-4451
• A872752
• p-ethylphenylalanine
• A50365
• 4-ETHYL-L-PHENYLALANINE
• (2S)-2-AMINO-3-(4-ETHYLPHENYL)PROPANOIC ACID
• SCHEMBL157559
• AKOS012010392
• CS-0305907
• FT-0773048
• 4313-77-3
• MFCD01632037
• (S)-2-Amino-3-(4-ethylphenyl)propanoicacid

• MDL： MFCD01632037
• Inchi： 1S/C11H15NO2/c1-2-8-3-5-9(6-4-8)7-10(12)11(13)14/h3-6,10H,2,7,12H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： AWKDBHFQJATNBQ-JTQLQIEISA-N
• SMILES： OC([C@H](CC1C=CC(CC)=CC=1)N)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives